Cas no 407606-61-5 (BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-)
407606-61-5 structure
Product Name:BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-
CAS No:407606-61-5
MF:C12H3Br7O
MW:722.479618310928
CID:3365502
PubChem ID:85816927
Update Time:2025-04-21
BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)-
- 6X8PW7FBZS
- 2,2',3,3',4,6,6'-Heptabromodiphenyl ether
- Q27265668
- DTXSID80879973
- BDE-176
- PBDE 176
- 407606-61-5
- UNII-6X8PW7FBZS
-
- Inchi: 1S/C12H3Br7O/c13-4-1-2-5(14)11(9(4)18)20-12-7(16)3-6(15)8(17)10(12)19/h1-3H
- InChI Key: SWUALKCOTZOSMY-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(Br)=C(OC2=C(Br)C=CC(Br)=C2Br)C(Br)=C1Br
Computed Properties
- Exact Mass: 721.44060Da
- Monoisotopic Mass: 715.44675Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1,2,3,5-TETRABROMO-4-(2,3,6-TRIBROMOPHENOXY)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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